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Compound of Interest

Compound Name: Copper-65

Cat. No.: B577637

For researchers, scientists, and drug development professionals, understanding the subtle
variations in isotopic composition can unlock a wealth of information about complex
geochemical processes. This guide provides a comprehensive comparison of the fractionation
of copper isotopes, 65Cu and 63Cu, in various geochemical environments, supported by
experimental data and detailed methodologies.

The stable isotopes of copper, 63Cu and 65Cu, exhibit slight mass differences that lead to their
differential partitioning, or "fractionation,” during physical, chemical, and biological processes.
This phenomenon, expressed as 865Cu, provides a powerful tool for tracing the origin and
movement of copper in geological systems, from high-temperature magmatic processes to low-
temperature weathering and biological uptake.

Unveiling Isotopic Signatures: A Quantitative
Comparison

The extent and direction of copper isotope fractionation are highly dependent on the specific
geochemical process. The following table summarizes 865Cu values observed in various
geological materials and experimental systems, offering a comparative overview of the isotopic
signatures associated with key processes.
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Geochemical
Process/Material

065Cu Range (%o)

Key Observations &
Implications

Magmatic & Hydrothermal
Processes

Mantle-Derived Rocks

Represents the bulk silicate

o -0.07 to +0.16 Earth composition, serving as
(Basalts, Peridotites) )
a baseline.[1]
Fractionation influenced by
Porphyry Copper Deposits fluid-rock interactions, sulfide
-1.0to +1.0

(Hypogene Sulfides)

precipitation, and vapor-brine

separation.[2]

Hydrothermal Fluids

Variable, can be > +1.0

Enriched in the heavier 65Cu
isotope during fluid exsolution

from magmas.[3]

Chalcopyrite (Experimental

Minimal fractionation observed

o -0.2t0 0.0 during experimental
Precipitation) _ o
chalcopyrite precipitation.
Redox-Driven Fractionation
Significant enrichment of the
Cu(ll) Reduction to Cu(l) -4.1t0-2.8 lighter 63Cu in the reduced
species (Cu(l)).[4]
o ] The oxidized product (Cu(ll))
Oxidation of Cu(l) Sulfides to ] ]
+0.94 to +3.0 becomes enriched in the

cu(ll)

heavier 65Cu.[4]

Weathering of Sulfide Minerals

up to +4.4 in solutions

Solutions resulting from the
weathering of copper sulfides
show distinctly heavier isotopic

signatures.

Low-Temperature & Biological

Processes
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River and Ocean Water
(Dissolved Cu)

+0.02 to +1.45

Dissolved copper in aquatic
systems tends to be
isotopically heavier than the
solid Earth.[5]

Biological Uptake by Plants

-1.00 to -0.11 (A65Cu plant-

soil)

Plants generally show a
preference for the lighter 63Cu
isotope during uptake from the
soil.[5]

Adsorption onto Fe/Mn Oxides

Positive enrichment in solid

The heavier 65Cu isotope is
preferentially adsorbed onto
the surface of iron and

manganese oxides.

Complexation with Organic

Ligands

+0.14 to +0.84 (A65Cu

complex-free)

Copper complexed with
organic matter is enriched in
the heavier 65Cu isotope.[6]

Deciphering the Data: Key Experimental Protocols

Accurate and precise measurement of copper isotope ratios is fundamental to understanding

fractionation processes. The following section details a generalized experimental workflow for

the isotopic analysis of geological samples.

Experimental Protocol: Copper Isotope Analysis of
Geological Samples using MC-ICP-MS

This protocol outlines the key steps from sample preparation to instrumental analysis for

determining 865Cu values in solid geological materials.

1. Sample Digestion:

o Accurately weigh approximately 10-100 mg of powdered and homogenized sample into a

clean Savillex® PFA vial.

e Add a mixture of concentrated high-purity acids, typically hydrofluoric acid (HF) and nitric

acid (HNO3), and in some cases hydrochloric acid (HCI) or perchloric acid (HCIO4).
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3.

Place the sealed vials on a hotplate at a controlled temperature (e.g., 120-150 °C) for 24-48
hours to achieve complete dissolution.

After cooling, evaporate the acid mixture to dryness. Repeat this step with nitric acid to
convert all elements to their nitrate forms.

Finally, dissolve the residue in a dilute nitric acid solution (e.g., 0.5 M HNO3) to prepare it for
column chemistry.

. Chromatographic Purification of Copper:

To isolate copper from the sample matrix, which can cause interferences during mass
spectrometric analysis, a two-stage ion-exchange chromatography procedure is commonly
employed.[7]

Stage 1: Anion Exchange Chromatography. Load the dissolved sample onto an anion
exchange resin (e.g., AG-MP-1M). Elute the matrix elements with a specific concentration of
HCI, while copper is retained on the resin. Subsequently, elute the copper fraction with a
different acid concentration.

Stage 2: Cation Exchange Chromatography. The copper fraction from the first stage is
further purified using a cation exchange resin. This step is crucial for removing any remaining
matrix elements that may have co-eluted with copper.

Collect the purified copper fraction and evaporate it to dryness. Re-dissolve in dilute nitric
acid for analysis.

Isotopic Analysis by Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-

ICP-MS):

Introduce the purified copper solution into the MC-ICP-MS. The instrument ionizes the
copper atoms in a high-temperature plasma.

The ions are then accelerated and separated based on their mass-to-charge ratio in a
magnetic field.
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o Simultaneously measure the ion beams of 63Cu and 65Cu using multiple Faraday cup

detectors.

» Correct for instrumental mass bias using a sample-standard bracketing technique with a
certified copper isotope standard (e.g., NIST SRM 976).[8] This involves analyzing the
standard before and after the sample to monitor and correct for any instrumental drift.

e The copper isotope composition is reported in delta notation (665Cu) in per mil (%o) relative

to the standard.

Visualizing the Workflow and Geochemical
Pathways

To better illustrate the relationships and processes involved in copper isotope fractionation, the

following diagrams are provided.
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A simplified workflow for the isotopic analysis of copper in geological samples.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b577637?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Validation & Comparative

Check Availability & Pricing

Primary Source Geochemical Processes

Mantle (865Cu = 0%o) Magmatic Differentiation Hydrothermal Alteration

|

Redox Reactions
(Oxidation/Reduction)

Biological Uptake Weathering & Adsorption

. . ™\
Geochemical Reservoirs

Ore Deposits
(Variable 665Cu)

Hydrosphere
(Enriched in 65Cu)

> Soils & Sediments
(Variable 365Cu)

Biota
(Enriched in 63Cu)

Click to download full resolution via product page

Key geochemical processes driving 65Cu vs. 63Cu isotope fractionation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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